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Compound of Interest

Compound Name: 1-(3,4-dimethylbenzoyl)piperidine

Cat. No.: B5548349

Get Quote

Executive Summary & Chemical Identity
The compound 1-(3,4-dimethylbenzoyl)piperidine and its functionalized derivatives (such as

1-(3,4-dimethylbenzoyl)piperidine-2-carboxylic acid) represent a critical class of benzamide

scaffolds utilized extensively in modern drug discovery and organic synthesis. Characterized by

a highly lipophilic 3,4-dimethylphenyl moiety coupled to a versatile piperidine ring via a robust

amide linkage, this scaffold is frequently employed as a building block for synthesizing

modulators of metabolic enzymes, including 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1) inhibitors (1).

Understanding the physicochemical properties and hazard profile of this compound is

paramount for researchers to design safe, high-yield experimental workflows.

Quantitative Physicochemical Data
The following table summarizes the core properties of the primary commercially available

derivative, 1-(3,4-Dimethylbenzoyl)piperidine-2-carboxylic acid (CAS: 1101848-98-9), to

establish a baseline for handling and formulation (2).
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Property Value / Specification Mechanistic Implication

CAS Number 1101848-98-9
Unique identifier for the 2-

carboxylic acid derivative.

Molecular Formula C₁₅H₁₉NO₃
Dictates the mass balance in

synthetic workflows.

Molecular Weight 261.32 g/mol

Optimal size for small-

molecule drug permeability

(Lipinski's Rule of 5).

Storage Temperature 2-8°C (Sealed, Dry)

Prevents slow hydrolysis of the

carboxylic acid and

atmospheric moisture

absorption.

Topological Polar Surface Area

(TPSA)
57.61 Å²

Indicates moderate membrane

permeability; requires lipophilic

vehicles for cellular assays.

Safety Data Sheet (SDS) & Hazard Causality
As a Senior Application Scientist, it is critical to look beyond standard GHS pictograms and

understand the causality of chemical hazards. The hazard profile of 1-(3,4-
dimethylbenzoyl)piperidine derivatives closely mirrors that of related benzoylpiperidines (3).

GHS Classification & Mechanistic Toxicology
H315 (Skin Irritation - Category 2): The lipophilic nature of the 3,4-dimethylphenyl group

allows the molecule to readily partition into the lipid-rich stratum corneum of the skin. Once

localized, the polarized amide carbonyl acts as a hydrogen bond acceptor, disrupting native

epidermal protein structures and triggering localized inflammatory cascades.

H319 (Serious Eye Irritation - Category 2A): The compound's moderate basicity (derived

from the piperidine nitrogen, depending on substitution) and lipophilicity cause rapid

disruption of the ocular tear film, leading to corneal epithelial irritation.
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H335 (STOT SE 3 - Respiratory Tract Irritation): Inhalation of aerosolized micro-powders

leads to deposition in the upper respiratory tract. The compound's insolubility in aqueous

mucosal fluids causes particulate retention, triggering macrophage-mediated irritation.

Self-Validating Handling Protocols
To ensure a self-validating safety system, hazard mitigation must be engineered directly into

the workflow:

Dermal Protection: Standard latex is insufficient due to the compound's lipophilicity. Use

Nitrile gloves (minimum 0.11mm thickness), which provide a validated barrier against non-

polar aromatic scaffolds.

Respiratory Engineering: All transfers of the dry powder must occur within a Class II Type A2

biological safety cabinet or a chemical fume hood maintaining a face velocity of 0.5 m/s.
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Hazard exposure pathways and engineered mitigation strategies for benzoylpiperidine

handling.

Standardized Synthesis Protocol: Nucleophilic Acyl
Substitution
The synthesis of 1-(3,4-dimethylbenzoyl)piperidine relies on a modified Schotten-Baumann

amidation. This specific methodology is chosen because the biphasic nature of the reaction

prevents the premature hydrolysis of the highly reactive electrophile (3,4-dimethylbenzoyl

chloride) while ensuring the nucleophile (piperidine) remains in its reactive, deprotonated state.

Step-by-Step Methodology
Preparation of the Biphasic Matrix: Dissolve 1.0 equivalent of the piperidine derivative in

dichloromethane (DCM). Add an equal volume of 10% aqueous sodium carbonate (Na₂CO₃).

Causality: The aqueous base serves a dual purpose: it acts as an acid scavenger to

neutralize the HCl byproduct (driving the reaction forward via Le Chatelier's principle) and

prevents the protonation of the piperidine nitrogen, maintaining its nucleophilicity.

Electrophile Addition: Cool the biphasic mixture to 0°C using an ice bath. Slowly add 1.1

equivalents of 3,4-dimethylbenzoyl chloride dropwise over 30 minutes under vigorous

stirring.

Causality: The 0°C temperature suppresses the competing side-reaction of acyl chloride

hydrolysis by the aqueous phase, ensuring the kinetic product (the amide) is formed

exclusively.

Reaction Propagation: Remove the ice bath and allow the reaction to warm to ambient

temperature (20-25°C), stirring for 4 hours.

Workup and Isolation: Separate the organic DCM layer. Wash sequentially with 1M HCl (to

remove unreacted piperidine), saturated NaHCO₃ (to remove residual acid), and brine. Dry

over anhydrous Na₂SO₄.

Purification: Evaporate the solvent under reduced pressure. Purify the crude residue via

flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure
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1-(3,4-dimethylbenzoyl)piperidine derivative.
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Biphasic nucleophilic acyl substitution workflow for synthesizing benzoylpiperidine derivatives.

Pharmacological Relevance & Applications
The 1-(3,4-dimethylbenzoyl)piperidine scaffold is not merely a synthetic endpoint; it is a

privileged structure in medicinal chemistry. The steric bulk and electron-donating properties of

the 3,4-dimethyl substitution on the phenyl ring create a highly specific electron cloud that fits

perfectly into the hydrophobic binding pockets of certain enzymes.
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Specifically, derivatives of this scaffold have been heavily investigated as 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1) inhibitors. 11β-HSD1 is an enzyme responsible for

converting inert cortisone into active cortisol within adipose and hepatic tissues. By modulating

this enzyme, researchers aim to treat metabolic syndrome, type 2 diabetes, and obesity by

reducing localized intracellular glucocorticoid concentrations (1). The piperidine ring serves as

a flexible vector, allowing for the addition of carboxylic acids (e.g., CAS 1101848-98-9) or other

polar groups to fine-tune the molecule's pharmacokinetics and prevent it from crossing the

blood-brain barrier if peripheral restriction is desired.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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